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Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586

For researchers, scientists, and drug development professionals, the safe handling and storage
of reactive chemical intermediates are paramount. Isopropylmethyldichlorosilane (CAS No.
18236-89-0) is a highly flammable and corrosive organochlorosilane that requires stringent
safety protocols to mitigate risks. This guide provides a comprehensive overview of its chemical
properties, handling procedures, storage requirements, and emergency response.

Chemical and Physical Properties

Isopropylmethyldichlorosilane is a transparent, corrosive liquid.[1] It is highly flammable and
reacts with moisture, including atmospheric humidity, to produce hydrochloric acid, contributing
to its corrosive nature.[2] Understanding its physical and chemical properties is the first step in
safe handling.

Property Value Source
Molecular Formula C4H10CI2Si [1]
Molecular Weight 157.11 g/mol [1]
Appearance Transparent liquid [1]
Boiling Point 121 °C [1]
Flash Point 14 °C (59 °F) [11[3]
Density 1.033 g/mL [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

This chemical is classified as highly flammable, corrosive, and harmful if swallowed or inhaled.
[4][5] It can cause severe skin burns and serious eye damage.[2][4][5] Therefore, a
comprehensive personal protective equipment (PPE) strategy is crucial.

Minimum PPE Requirements:

o Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
mandatory.[2] A face shield worn over the goggles is required to protect against splashes and
potential exothermic reactions.[2] Contact lenses should not be worn when handling this
chemical.[2]

» Skin and Body Protection:

o Gloves: Neoprene or Nitrile rubber gloves are recommended.[2] Due to the lack of specific
breakthrough time data, it is advisable to double-glove and change gloves immediately
upon any sign of contamination.[2]

o Lab Coat: A flame-resistant (FR) lab coat, such as one made of Nomex®, should be worn
over cotton clothing.[2] Polyester or acrylic fabrics should be avoided.[2] The lab coat must
be kept fully buttoned.[2]

o Clothing and Footwear: Full-length pants and closed-toe shoes are required to ensure no
skin is exposed.[2]

» Respiratory Protection: If working outside a certified chemical fume hood or if exposure limits
may be exceeded, a NIOSH-approved full-face respirator with an organic vapor/acid gas
cartridge is necessary.[2] A formal respiratory protection program, including fit testing and
medical evaluation, is required for all respirator use.[2]

Experimental Protocols: Safe Handling Procedures

Adherence to strict, methodical procedures is critical when working with
Isopropylmethyldichlorosilane. The following workflow outlines the essential steps for safe
handling.
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Preparation Phase

Prepare Work Area:
- Remove flammables
- Ensure proper ventilation
- Ground equipment

Don Required PPE:
- Goggles & Face Shield
- FR Lab Coat
- Chemical-Resistant Gloves

Verify Spill Kit & Fire Extinguisher:
- Dry sand/absorbent pads
- Class B extinguisher

J

Proceed to handling

~

g Phase

Chemical Transfer:
- Use non-sparking tools
- Transfer slowly to minimize splashing
- Keep container tightly closed

Perform Experiment:
- Conduct in a certified fume hood
- Monitor for exothermic reactions

J

Experiment complete

~

-

Post-Handvling Phase

Decontaminate:
- Clean work surfaces
- Properly handle waste

Remove PPE:
- Follow proper doffing procedure
[Wash Hands Thoroughla

- J
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Contain & Absorb: Collect & Dispose:
small Small & Contained Spill - Use dry sand or inert absorbent - Place in a sealed container
- Use non-sparking tools - Label for hazardous waste

Large or Uncontained Spil

Assess Spill Size
& Location

Call Emergency Response / EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isopropylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100586#isopropylmethyldichlorosilane-handling-and-
storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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